Neurogard
Overview
Description
Neurogard is a dietary supplement that contains Thiamine Mononitrate, Vitamin B2, Vitamin B6, Nicotinamide, Calcium Pantothenate, Vitamin C, Glycine, Methylcobalamin, Folic Acid, N Acetylcysteine, Biotin, L Glutamic Acid, Zinc Oxide, and Lycopene . It is used to provide essential nutrition for nutritional deficiencies due to various medical conditions, surgery, or other complications .
Scientific Research Applications
Neurobiology of Disease
Advances in genetics, cell death, and stem cell/gene therapy research have significantly impacted neurobiological research, transforming diagnostics and therapeutics in neurobiology. This progress has been pivotal in understanding and treating neurological diseases and disorders (Zoghbi, Gage, & Choi, 2000).
Neuroscience and the Media
The application and portrayal of neuroimaging in non-scientific settings, particularly in media, raise concerns about the scientific evidence supporting these uses. This highlights the need for critical evaluation and responsible representation of neuroscience research in public discourse (O'Connell et al., 2011).
Impact on Scientific Career
Personal experiences in neuroscience research, like those in Paul Greengard's laboratory, demonstrate the importance of each step in a scientist's career, contributing significantly to the advancement of the field (Dolphin, 2021).
Brain Tissue Responses to Neural Implants
Research on implantable biosensors and neurotechnologies, focusing on their interaction with brain tissue, is crucial for understanding and improving long-term performance of these devices in neuroscience research and clinical applications (Kozai et al., 2014).
Reflections on Neuroscience Mentors
The impact of mentors in neuroscience, like Paul Greengard, highlights the significant influence of individual scientists in shaping the direction and progress of neuroscience research (Nestler, 2019).
Neuromorphic Engineering
Advancements in neuromorphic engineering, which aims to replicate neural computational principles in technology, are pivotal for the development of intelligent neuromorphic machines, potentially revolutionizing neuroscience research and its applications (Indiveri, Chicca, & Douglas, 2009).
Dopamine Research
Studies on dopamine as a neurotransmitter have greatly influenced biological psychiatry and psychopharmacology, underlining its central role in understanding various neurological and psychiatric disorders (Iversen & Iversen, 2007).
Functional and Structural MR Image Analysis
The development of new methodologies for analyzing MR imaging data has expanded the scope and sensitivity of neuroimaging experiments, contributing significantly to the field of neuroimaging and neuroscience research (Smith et al., 2004).
Transcranial Direct Current Stimulation (tDCS)
The potential applications of tDCS in enhancing vigilance/attention, accelerating training, and supporting learning, as well as its use in clinical populations, showcase the versatility of this technique in neuroscience research and its applications (Giordano et al., 2017).
The Neurobioeconomy
The rapid growth of neuroscience and neurotechnology research, contributing to economic growth and wellbeing, poses distinct ethical and security issues, particularly in the context of national security and defense markets (DeFranco, Rhemann, & Giordano, 2020).
Levels of Evidence in Neurology
The evaluation of scientific studies in neurology, focusing on the strength of evidence, is essential for assessing the value and applicability of research findings in clinical practice and furthering neuroscience research (Gross & Johnston, 2008).
Connecting the Dots in the B.R.A.I.N.
The Brain Research through Advancing Innovative Neurotechnologies (BRAIN) Initiative emphasizes the importance of developing tools to understand the human brain and mind, shaping the future trajectory of neuroscience research (Devor et al., 2013).
Nanodrug Delivery in Neuroscience
The use of nanotechnology for drug delivery in the central nervous system (CNS) represents a significant advancement in neuroscience research, potentially improving diagnostics and treatment of neurodegenerative disorders (Khanbabaie & Jahanshahi, 2012).
Microfluidics in Neuroscience Research
Microfluidics and BioMEMS technologies have revolutionized neuroscience research, enabling precise control of the cellular environment and advancing studies in disease models, electrophysiology, and neural stem cell research (Park et al., 2013).
Neuroethical Risk Analysis and Mitigation
Emerging neuroscience and neurotechnology research entail a variety of ethical and legal issues, necessitating a systematized approach for risk assessment and mitigation in these fields (Giordano, 2017).
Repository for Neuroscience Data
NeuroVault.org provides aweb-based platform for collecting, sharing, visualizing, and decoding statistical maps of the human brain, facilitating meta- and coactivation analyses in neuroscience research. This resource aids in the aggregation and public accessibility of neuroimaging data, contributing to collaborative and transparent research practices (Gorgolewski et al., 2015).
Nanoparticles for CNS Imaging and Therapy
Nanotechnology applications in neuroscience, specifically for CNS imaging and therapy, have opened novel avenues for understanding and treating neurological disorders. This includes innovative imaging techniques and therapeutic approaches like drug delivery systems and neuroprotection devices (Provenzale & Silva, 2009).
Neuroscience and Education
The emerging field of Neuro-Education, blending neuroscience with education, psychology, and cognitive science, aims to enhance understanding of learning processes and develop more effective educational methods and policies. This interdisciplinary approach is pivotal for advancing education in the 21st century (Carew & Magsamen, 2010).
Neuroeconomics and Decision Making
Neuroeconomics studies the neurobiological and computational basis of value-based decision making. This field aims to provide a biologically based account of human behavior, integrating insights from neuroscience, psychology, and economics to understand decision-making processes (Rangel, Camerer, & Montague, 2008).
Mechanism of Action
Properties
IUPAC Name |
1-methyl-16-azatetracyclo[7.6.1.02,7.010,15]hexadeca-2,4,6,10,12,14-hexaene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N/c1-16-13-8-4-2-6-11(13)10-15(17-16)12-7-3-5-9-14(12)16/h2-9,15,17H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBOJYSIDWZQNJS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12C3=CC=CC=C3CC(N1)C4=CC=CC=C24 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30860997 | |
Record name | 5-Methyl-10,11-dihydro-5H-5,10-epiminodibenzo[a,d][7]annulene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30860997 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
70449-94-4 | |
Record name | 10,11-Dihydro-5-methyl-5H-dibenzo[a,d]cyclohepten-5,10-imine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=70449-94-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 10,11-Dihydro-5-methyl-5H-dibenzo(a,d)cyclohepten-5,10-imine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0070449944 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 10,11-dihydro-5-methyl-5H-dibenzo[a,d]cyclohepten-5,10-imine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.067.805 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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